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Compound of Interest

Compound Name: 6-Hydroxy-5-methoxy-1-indanone

Cat. No.: B192822

Essential Safety and Handling Guide for 6-
Hydroxy-5-methoxy-1-indanone

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for handling 6-Hydroxy-5-methoxy-1-indanone, a unique
indanone derivative. The following procedural guidance is based on best practices for similar
chemical structures and general laboratory safety protocols.

Personal Protective Equipment (PPE)

When handling 6-Hydroxy-5-methoxy-1-indanone, a comprehensive approach to personal
protection is crucial to minimize exposure and ensure a safe laboratory environment. The
minimum required PPE includes a lab coat, protective eyewear, long pants, and closed-toe
shoes.[1] This should be supplemented with specific PPE based on a thorough hazard
assessment of the planned procedures.

Key PPE Recommendations:

o Eye and Face Protection: Tightly fitting safety goggles with side-shields are mandatory to
protect against dust particles and potential splashes.[2] For tasks with a higher risk of
splashing, such as when handling solutions or during vigorous reactions, a face shield
should be worn in addition to safety goggles.[1][3]
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e Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are essential
for preventing skin contact.[1][3] It is good practice to inspect gloves for any damage before
use and to wash hands thoroughly after removal.[2] For prolonged or direct contact, consider
double-gloving or using heavier-duty gloves.

o Respiratory Protection: To avoid inhalation of the powdered compound, work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[2][4] If
engineering controls are insufficient to maintain exposure below acceptable limits, a NIOSH-
approved respirator, such as an N95 dust mask, should be used.[4][5][6]

» Protective Clothing: A standard lab coat should be worn to protect personal clothing and skin
from contamination.[3] For tasks with a higher risk of spills, a chemically resistant apron may
be necessary.

Safety and Handling Data Summary

While a specific Safety Data Sheet (SDS) for 6-Hydroxy-5-methoxy-1-indanone is not readily
available, the following table summarizes key safety information extrapolated from structurally
related indanone compounds. This data should be used as a precautionary guide.
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Parameter Information Source Analogs
o 6-Methoxy-1-indanone[7], 6-
Appearance Solid, likely a powder ]
Hydroxy-1-indanone[6]
Oral Toxicity Harmful if swallowed 6-Hydroxy-1-indanone[6]

Skin Contact

May cause skin irritation

6-Hydroxy-1-indanone[6]

Eye Contact

May cause serious eye

irritation

6-Hydroxy-1-indanone[6]

General for powdered

Inhalation May cause respiratory irritation )
chemicals
Store in a cool, dry, well-
Storage ventilated area in a tightly 1-Indanone[2][8]

closed container.

Incompatible Materials

Strong oxidizing agents

5-Methoxy-1-indanone[9]

Fire Extinguishing Media

Use water spray, dry chemical,
carbon dioxide, or alcohol-

resistant foam.

1-Indanone[4][8]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical for the safe handling of 6-Hydroxy-5-methoxy-1-indanone.

The following workflow outlines the key steps from preparation to disposal.
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Caption: Safe handling workflow for 6-Hydroxy-5-methoxy-1-indanone.
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Disposal Plan

Proper disposal of 6-Hydroxy-5-methoxy-1-indanone and any associated contaminated
materials is crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: All solid waste, including contaminated gloves, weigh boats, and paper
towels, should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

» Liquid Waste: Any solutions containing the compound should be collected in a separate,
labeled hazardous waste container for liquids. Do not pour any solutions down the drain.[9]

» Disposal Procedures: All chemical waste must be disposed of in accordance with local, state,
and federal regulations.[9] Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines on chemical waste disposal.

o Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent,
and the rinsate collected as hazardous waste before the container is discarded or recycled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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